4-Tert-butyl-2,6-dimethylbenzenesulfonyl chloride
Overview
Description
4-Tert-butyl-2,6-dimethylbenzenesulfonyl chloride, also known as TBMS or TBPS, is an organic compound commonly used in the synthesis of organic compounds and in the field of medicinal chemistry. It is a powerful reagent used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. TBMS is a white crystalline solid with a melting point of 101°C and a boiling point of 270°C. It is soluble in most organic solvents and is stable under normal laboratory conditions.
Scientific Research Applications
Synthesis of Redox-Active Ligands
4-Tert-butyl-2,6-dimethylbenzenesulfonyl chloride is used in the synthesis of redox-active ligands. For instance, a six-coordinated indium(III) complex bearing two types of redox-active ligands was synthesized using this compound . This complex has potential applications in photochemical charge-transfer and nonlinear optics .
Condensation Reactions
This compound is used in acid-catalyzed condensation reactions. For example, it has been used in a condensation reaction with glyoxal in aqueous H2SO4, aqueous acetonitrile, and acetone . This reaction has potential applications in the synthesis of symmetric and asymmetric aromatic sulfones .
Synthesis of Aromatic Sulfones
4-Tert-butyl-2,6-dimethylbenzenesulfonyl chloride can be used in the synthesis of aromatic sulfones. A new synthetic strategy has been suggested that can reduce the stages in the synthesis of in-demand organic compounds of symmetric and asymmetric aromatic sulfones via the Brønsted acid-catalyzed Friedel–Crafts reaction .
Synthesis of Aromatic Sulfanes
This compound can also be used in the synthesis of aromatic sulfanes. The condensation between 4-tert-butyl-2,6-dimethylbenzenesulfonyl chloride and formaldehyde resulted in 1,3,5-tris ( (4- (tert-butyl)-2,6-dimethylphenyl)sulfonyl)-1,3,5-triazinane .
Synthesis of Aromatic Disulfanes
4-Tert-butyl-2,6-dimethylbenzenesulfonyl chloride can be used in the synthesis of aromatic disulfanes. It has been discovered for the first time that the Friedel–Crafts reaction takes place between sulfonamide and the aromatic compound .
Synthesis of Polypropylene Nucleator
This compound is used in the synthesis of 2, 2’- methylene-bis (4,6-di-tert-butyl-phenyl) phosphate sodium (NA-11), a nucleator of polypropylene . This nucleator is prepared with homemade 2,2-methylene-bis (4,6-di-tert-butyl-phenyl) phosphorus oxychloride as raw materials by means of hydrolysis and neutralization .
Mechanism of Action
Target of Action
The primary target of 4-Tert-butyl-2,6-dimethylbenzenesulfonyl chloride is amines . As an amine reactive reagent , it interacts with amines in biochemical reactions.
Mode of Action
The compound’s interaction with its targets involves the formation of sulfonamides . This reaction is facilitated by the presence of a sulfonyl chloride group in the compound, which is highly reactive towards amines .
Pharmacokinetics
Its physical properties such as its solid state , and its predicted melting point of 114.96° C and boiling point of 324.12° C suggest that it may have low bioavailability due to poor solubility.
Action Environment
Environmental factors such as pH and temperature can influence the compound’s action, efficacy, and stability. For instance, the reactivity of the compound towards amines might be affected by the pH of the environment. Furthermore, the compound’s stability might be influenced by temperature, as suggested by its storage recommendation at room temperature .
properties
IUPAC Name |
4-tert-butyl-2,6-dimethylbenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClO2S/c1-8-6-10(12(3,4)5)7-9(2)11(8)16(13,14)15/h6-7H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZWYWYSLHBTTRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1S(=O)(=O)Cl)C)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60397620 | |
Record name | 4-tert-butyl-2,6-dimethylbenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60397620 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Tert-butyl-2,6-dimethylbenzenesulfonyl chloride | |
CAS RN |
70823-04-0 | |
Record name | 4-tert-butyl-2,6-dimethylbenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60397620 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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